Cas no 1227490-33-6 (5-Fluoro-6-(hydroxymethyl)-1H-pyridin-2-one)

• Product Name: 5-Fluoro-6-(hydroxymethyl)-1H-pyridin-2-one
• CAS No: 1227490-33-6
• MF: C₆H₆FNO₂
• MW: 143.115745067596
• CID: 2678947
• Update Time: 2025-05-23

5-Fluoro-6-(hydroxymethyl)-1H-pyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-6-hydroxypyridine-2-methanol
• 5-Fluoro-6-(hydroxymethyl)-1H-pyridin-2-one

• Inchi： 1S/C6H6FNO2/c7-4-1-2-6(10)8-5(4)3-9/h1-2,9H,3H2,(H,8,10)
• InChI Key： SDBHBOOWMNOYOJ-UHFFFAOYSA-N
• SMILES： FC1C=CC(NC=1CO)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 220
• Topological Polar Surface Area: 49.3

Additional information on 5-Fluoro-6-(hydroxymethyl)-1H-pyridin-2-one

Comprehensive Overview of 5-Fluoro-6-(hydroxymethyl)-1H-pyridin-2-one (CAS No. 1227490-33-6)

5-Fluoro-6-(hydroxymethyl)-1H-pyridin-2-one (CAS No. 1227490-33-6) is a fluorinated pyridinone derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound, often referred to as a fluorinated heterocyclic building block, is pivotal in the synthesis of bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in the development of kinase inhibitors and antiviral agents, aligning with current trends in precision medicine and targeted therapies.

The molecular structure of 5-Fluoro-6-(hydroxymethyl)-1H-pyridin-2-one features a hydroxymethyl group and a fluoro substituent, which enhance its reactivity and solubility. These attributes make it a versatile intermediate in organic synthesis. Recent studies highlight its role in optimizing ADME (Absorption, Distribution, Metabolism, and Excretion) properties of lead compounds, a critical factor in modern drug design. With the growing demand for small-molecule therapeutics, this compound is gaining traction in high-throughput screening libraries.

In the context of sustainability and green chemistry, CAS No. 1227490-33-6 is also being investigated for its potential in biocatalysis and enzymatic transformations. The hydroxymethyl moiety offers opportunities for derivatization under mild conditions, reducing the need for harsh reagents. This aligns with the industry's shift toward eco-friendly synthesis methods, a topic frequently searched by professionals in chemical forums and academic circles.

Another area of interest is the compound's applicability in material science. Its ability to form stable hydrogen bonds and coordinate with metals makes it a candidate for designing functional polymers and metal-organic frameworks (MOFs). These applications are particularly relevant to advancements in energy storage and catalysis, addressing global challenges like renewable energy and carbon capture.

From a commercial perspective, 5-Fluoro-6-(hydroxymethyl)-1H-pyridin-2-one is available through specialized chemical suppliers, often listed under categories like pharmaceutical intermediates or fine chemicals. Its pricing and availability are influenced by factors such as batch purity and regulatory compliance, which are common concerns for procurement teams. Analytical techniques like HPLC and NMR are typically employed to verify its quality, ensuring it meets the stringent standards required for research and industrial use.

In summary, CAS No. 1227490-33-6 represents a multifaceted compound with broad utility across life sciences and advanced materials. Its structural features and functional groups position it as a valuable asset in addressing contemporary scientific and industrial challenges, from drug development to sustainable technology. As research continues to uncover new applications, this compound is poised to remain a focal point in innovation-driven sectors.